4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)phthalazin-1(2H)-one

• IUPAC Name: 4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)phthalazin-1-one
• InChI: InChI=1S/C23H15BrN4O3/c1-30-17-11-9-16(10-12-17)28-23(29)19-8-3-2-7-18(19)20(26-28)22-25-21(27-31-22)14-5-4-6-15(24)13-14/h2-13H,1H3
• InChI Key: JFBXOIGLDLZFLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC(=CC=C5)Br
• Molecular Formula: C23H15BrN4O3
• Molecular Weight: 475.3 g/mol

Description

4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C23H15BrN4O3 and its molecular weight is 475.302. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Theoretical Analysis

Research has shown that similar compounds exhibit interesting structural properties and have been subject to Hirshfeld surface analysis and density functional theory (DFT) calculations to understand their reactive sites and intermolecular interactions. These studies contribute to the field of crystallography and computational chemistry, aiding in the design of materials with specific electronic and structural characteristics (Kumara et al., 2017).

Antimicrobial Activity

Derivatives of the compound have been synthesized and evaluated for their antimicrobial properties. These studies are crucial in the search for new antimicrobial agents amidst growing antibiotic resistance. The compounds have shown varying degrees of activity against different bacterial and fungal strains, indicating potential as novel antimicrobial agents (El-hashash et al., 2012).

Photodynamic Therapy for Cancer

Certain derivatives exhibit properties making them suitable for photodynamic therapy applications, such as high singlet oxygen quantum yields. These features are essential for the treatment of cancer, as they allow for targeted destruction of cancer cells while minimizing damage to surrounding healthy tissue (Pişkin et al., 2020).

Antioxidant Activity

Some oxadiazole derivatives have been screened for their antioxidant activity, demonstrating the potential to scavenge free radicals. This property is valuable in the development of compounds that can mitigate oxidative stress, a factor in many chronic diseases (Mallesha et al., 2014).

Nonlinear Optical Materials

The synthesis and characterization of derivatives have also contributed to the development of materials with nonlinear optical properties. These materials are essential for applications in optoelectronics and photonics, such as optical limiting, which protects sensitive optical components from damage by intense light beams (Chandrakantha et al., 2011).